LDN-193188
LDN-193188
LDN-193188 is a inhibitor of phosphatidylcholine transfer protein (PC-TP).
Brand Name:
Vulcanchem
CAS No.:
1267610-30-9
VCID:
VC0532677
InChI:
InChI=1S/C20H17Cl2N5O4S/c1-11-9-12(2)24-19(23-11)27-32(30,31)15-6-4-14(5-7-15)25-20(29)26-18(28)16-8-3-13(21)10-17(16)22/h3-10H,1-2H3,(H,23,24,27)(H2,25,26,28,29)
SMILES:
CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)NC(=O)C3=C(C=C(C=C3)Cl)Cl)C
Molecular Formula:
C20H17Cl2N5O4S
Molecular Weight:
494.34
LDN-193188
CAS No.: 1267610-30-9
Inhibitors
VCID: VC0532677
Molecular Formula: C20H17Cl2N5O4S
Molecular Weight: 494.34
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1267610-30-9 |
|---|---|
| Product Name | LDN-193188 |
| Molecular Formula | C20H17Cl2N5O4S |
| Molecular Weight | 494.34 |
| IUPAC Name | 2,4-dichloro-N-[[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]carbamoyl]benzamide |
| Standard InChI | InChI=1S/C20H17Cl2N5O4S/c1-11-9-12(2)24-19(23-11)27-32(30,31)15-6-4-14(5-7-15)25-20(29)26-18(28)16-8-3-13(21)10-17(16)22/h3-10H,1-2H3,(H,23,24,27)(H2,25,26,28,29) |
| Standard InChIKey | COTBDKMEUUNJTI-UHFFFAOYSA-N |
| SMILES | CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)NC(=O)C3=C(C=C(C=C3)Cl)Cl)C |
| Appearance | Solid powder |
| Description | LDN-193188 is a inhibitor of phosphatidylcholine transfer protein (PC-TP). |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | LDN-193188; LDN 193188; LDN193188; |
| Reference | 1: Shishova EY, Stoll JM, Ersoy BA, Shrestha S, Scapa EF, Li Y, Niepel MW, Su Y, Jelicks LA, Stahl GL, Glicksman MA, Gutierrez-Juarez R, Cuny GD, Cohen DE. Genetic ablation or chemical inhibition of phosphatidylcholine transfer protein attenuates diet-induced hepatic glucose production. Hepatology. 2011 Aug;54(2):664-74. doi: 10.1002/hep.24393. Epub 2011 Jun 23. PubMed PMID: 21538437; PubMed Central PMCID: PMC3144994. |
| PubChem Compound | 66958626 |
| Last Modified | Dec 03 2021 |
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